Cas no 1000577-60-5 (2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile)

• Product Name: 2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile
• CAS No: 1000577-60-5
• MF: C₇H₃BrClFN₂
• MW: 249.467522859573
• CID: 3157527
• PubChem ID: 26598329
• Update Time: 2025-04-21

2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile
• AKOS027385734
• 1000577-60-5
• FS-6264

• MDL： MFCD09800806
• Inchi： 1S/C7H3BrClFN2/c8-4-1-5(9)7(12)3(2-11)6(4)10/h1H,12H2
• InChI Key： IRFNZWZNSTWZMB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C#N)C=1F)N)Cl

Computed Properties

• Exact Mass: 247.91522Da
• Monoisotopic Mass: 247.91522Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų